Cas no 17065-18-8 (1,4-Dimethylbicyclo[2.1.0]pentane)

1,4-Dimethylbicyclo[2.1.0]pentane structure

17065-18-8 structure

Product Name:1,4-Dimethylbicyclo[2.1.0]pentane

CAS No:17065-18-8

Molecular Formula:C₇H₁₂

Molecular Weight:96.1701822280884

CID:2781828

1,4-Dimethylbicyclo[2.1.0]pentane Properties

Names and Identifiers

- 1,4-Dimethylbicyclo[2.1.0]pentane
- Bicyclo[2.1.0]pentane, 1,4-dimethyl-
- 1,4-Dimethylbicyclo[2.1.0]pentane #
- InChIKey： GPBOEIMNJNTXIT-UHFFFAOYSA-N
- Inchi： 1S/C7H12/c1-6-3-4-7(6,2)5-6/h3-5H2,1-2H3
- SMILES： C12(C)CCC1(C)C2

Computed Properties

Exact Mass: 96.093900383 g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 96.093900383 g/mol
Heavy Atom Count: 7
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 0
Molecular Weight: 96.17

1,4-Dimethylbicyclo[2.1.0]pentane Synthesis

Synthetic Circuit 1

74-85-1

17065-18-8

18593-33-4

15009-91-3

3208-16-0

934-80-5

526-73-8

275-51-4

115-11-7

108-88-3

106-42-3

95-47-6

Reaction Conditions

1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ; 3 h, 1 atm, 450 °C

Reference

: Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior

Machhi, Dharmesh J.; Modhera, Bharat; Parikh, Parimal A., Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

1,4-Dimethylbicyclo[2.1.0]pentane Preparation Products

1,4-Dimethylbicyclo[2.1.0]pentane Related Literature

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Zhen Chen,Yuanchao Sun,Heng Liu,Deman Han,Hanping He,Xiuhua Zhang,Shengfu Wang RSC Adv., 2017,7, 16387-16391
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